Cas no 622381-67-3 (tert-Butyl 4-4-(Hydroxymethyl)benzyltetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: tert-Butyl 4-4-(Hydroxymethyl)benzyltetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 622381-67-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 501642
• PubChem ID: 2795518
• Update Time: 2025-04-19

tert-Butyl 4-4-(Hydroxymethyl)benzyltetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[4-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate
• 1-Piperazinecarboxylicacid, 4-[[4-(hydroxymethyl)phenyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[[4-(hydroxymethyl)phenyl]methyl]piperazine-1-carboxylate
• AC1MDTK0
• AG-G-28362
• CTK5B4814
• MolPort-000-142-881
• SureCN4938599
• tert-butyl 4-{[4-(hydroxymethyl)phenyl]methyl}piperazine-1-carboxylate
• TERT-BUTYL 4-(4-(HYDROXYMETHYL)BENZYL)TETRAHYDRO-1(2H)-PYRAZINE CARBOXYLATE
• MFCD06658975
• 622381-67-3
• TQR0101
• TERT-BUTYL 4-{[4-(HYDROXYMETHYL)PHENYL]METHYLPIPERAZINE-1-CARBOXYLATE
• tert-Butyl 4-[4-(hydroxymethyl)benzyl]piperazine-1-carboxylate
• MS-22250
• AKOS027327239
• tert-Butyl 4-(4-(hydroxymethyl)benzyl)piperazine-1-carboxylate
• CS-0319707
• J-524670
• SCHEMBL4938599
• DTXSID90383738
• D87228
• tert-Butyl 4-4-(Hydroxymethyl)benzyltetrahydro-1(2H)-pyrazinecarboxylate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(21)19-10-8-18(9-11-19)12-14-4-6-15(13-20)7-5-14/h4-7,20H,8-13H2,1-3H3
• InChI Key： KLDBKWMXUMLYJO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC(CO)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 306.19400
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.143
• Melting Point: 52 °C
• Boiling Point: 427.9°C at 760 mmHg
• Flash Point: 212.6°C
• Refractive Index: 1.555
• PSA: 53.01000
• LogP: 2.10740

tert-Butyl 4-4-(Hydroxymethyl)benzyltetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives